2-(4-{[4-(2-fluorophenyl)piperazin-1-yl]carbonyl}-1H-1,2,3-triazol-1-yl)-1-(2-methoxyphenyl)ethanol

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-[1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]triazol-4-yl]methanone
• InChI: InChI=1S/C22H24FN5O3/c1-31-21-9-5-2-6-16(21)20(29)15-28-14-18(24-25-28)22(30)27-12-10-26(11-13-27)19-8-4-3-7-17(19)23/h2-9,14,20,29H,10-13,15H2,1H3
• InChI Key: MTZCOWMEAXMRGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(CN2C=C(N=N2)C(=O)N3CCN(CC3)C4=CC=CC=C4F)O
• Molecular Formula: C22H24FN5O3
• Molecular Weight: 425.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a piperazine ring, a 1,2,3-triazole ring, and a methoxyphenyl group. It’s likely that this compound could have interesting biological activities given the presence of these functional groups, which are often found in bioactive compounds.

Synthesis Analysis

While specific synthesis information for this compound was not found, similar compounds are often synthesized through multi-step organic synthesis procedures. For instance, the piperazine ring could be formed through a reaction of a secondary amine with a suitable dihalide. The 1,2,3-triazole ring could be formed through a [3+2] cycloaddition reaction, also known as a click reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperazine and 1,2,3-triazole rings would add rigidity to the structure, while the methoxyphenyl group could engage in various non-covalent interactions.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions. For example, the methoxy group could be demethylated under certain conditions, and the piperazine ring could potentially be alkylated.

Future Directions

Future research could focus on elucidating the biological activity of this compound, optimizing its synthesis, and investigating its potential uses in fields such as medicinal chemistry or material science.

Mechanism of Action

Target of Action

The compound, also known as [4-(2-fluorophenyl)piperazin-1-yl]-[1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]triazol-4-yl]methanone, is a novel inhibitor of Equilibrative Nucleoside Transporters (ENTs) . ENTs play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . This compound is more selective to ENT2 than to ENT1 .

Mode of Action

The compound interacts with its targets, the ENTs, by inhibiting their function . Molecular docking analysis also showed that the binding site of the compound in ENT1 may be different from that of other conventional inhibitors .

Biochemical Pathways

The inhibition of ENTs affects the nucleotide synthesis and regulation of adenosine function . This can have downstream effects on various biochemical pathways, including those involved in cell proliferation and apoptosis.

Pharmacokinetics

It is known that the piperazine ring, a common structural motif in this compound, can positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to its inhibitory effect on ENTs . By inhibiting these transporters, the compound can affect the intracellular concentrations of nucleosides and nucleotides, which can have various effects on cellular functions.